N-(2,5-dimethoxyphenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-dimethoxyphenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H23N5O5S and its molecular weight is 445.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
Research has led to the synthesis of novel compounds derived from complex chemical structures similar to the one , focusing on their potential as anti-inflammatory and analgesic agents. For instance, the synthesis of various heterocyclic compounds has been reported, demonstrating significant inhibitory activity on COX-2 selectivity, alongside analgesic and anti-inflammatory activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These findings highlight the compound's potential in the development of new therapeutic agents targeting inflammation and pain.
Antimicrobial Activity
Another area of application involves the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating antimicrobial activities against various bacterial and fungal strains (A. Hossan, Hanaa M. A. Abu-Melha, M. Al-Omar, A. Amr, 2012). Such research underlines the role of complex chemical compounds in the development of new antimicrobial agents, which is crucial in the era of rising antibiotic resistance.
Radioligand Development for PET Imaging
In the field of diagnostic imaging, derivatives of pyrazolo[1,5-a]pyrimidineacetamides, structurally related to the compound , have been synthesized for use as selective ligands in positron emission tomography (PET) imaging, focusing on the translocator protein (18 kDa) (F. Dollé, F. Hinnen, Annelaure Damont, et al., 2008). This research showcases the potential of such compounds in enhancing diagnostic imaging techniques and understanding various diseases.
Anticonvulsant Agents
Moreover, derivatives of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides have been synthesized and evaluated for their anticonvulsant activities. This study indicates moderate anticonvulsant activity, suggesting the potential for the development of new anticonvulsant drugs (H. Severina, O. Skupa, N. Voloshchuk, V. Georgiyants, 2020).
Properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-(7-ethyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O5S/c1-6-14-22-17-16(19(27)25(3)20(28)24(17)2)18(23-14)31-10-15(26)21-12-9-11(29-4)7-8-13(12)30-5/h7-9H,6,10H2,1-5H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYOURWGVEZQTQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(C(=N1)SCC(=O)NC3=C(C=CC(=C3)OC)OC)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.